Cas no 689749-77-7 (ethyl 2-(4-butyl-5-{(4-nitrophenyl)formamidomethyl}-4H-1,2,4-triazol-3-yl)sulfanylacetate)

• Product Name: ethyl 2-(4-butyl-5-{(4-nitrophenyl)formamidomethyl}-4H-1,2,4-triazol-3-yl)sulfanylacetate
• CAS No: 689749-77-7
• MF: C₁₈H₂₃N₅O₅S
• MW: 421.470722436905
• CID: 6256087
• PubChem ID: 5243157
• Update Time: 2025-11-01

ethyl 2-(4-butyl-5-{(4-nitrophenyl)formamidomethyl}-4H-1,2,4-triazol-3-yl)sulfanylacetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(4-butyl-5-{(4-nitrophenyl)formamidomethyl}-4H-1,2,4-triazol-3-yl)sulfanylacetate
• Ethyl 2-[[4-butyl-5-[[(4-nitrobenzoyl)amino]methyl]-1,2,4-triazol-3-yl]sulfanyl]acetate
• F0601-0068
• ethyl 2-[(4-butyl-5-{[(4-nitrophenyl)formamido]methyl}-4H-1,2,4-triazol-3-yl)sulfanyl]acetate
• ethyl 2-((4-butyl-5-((4-nitrobenzamido)methyl)-4H-1,2,4-triazol-3-yl)thio)acetate
• 689749-77-7
• AKOS024586384
• AB00684571-01

• Inchi： 1S/C18H23N5O5S/c1-3-5-10-22-15(20-21-18(22)29-12-16(24)28-4-2)11-19-17(25)13-6-8-14(9-7-13)23(26)27/h6-9H,3-5,10-12H2,1-2H3,(H,19,25)
• InChI Key： LLEQZLHLDOMXOY-UHFFFAOYSA-N
• SMILES： S(CC(=O)OCC)C1=NN=C(CNC(C2C=CC(=CC=2)[N+](=O)[O-])=O)N1CCCC

Computed Properties

• Exact Mass: 421.14199002g/mol
• Monoisotopic Mass: 421.14199002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 11
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 157Ų

Additional information on ethyl 2-(4-butyl-5-{(4-nitrophenyl)formamidomethyl}-4H-1,2,4-triazol-3-yl)sulfanylacetate

Comprehensive Overview of Ethyl 2-(4-butyl-5-{(4-nitrophenyl)formamidomethyl}-4H-1,2,4-triazol-3-yl)sulfanylacetate (CAS No. 689749-77-7)

Ethyl 2-(4-butyl-5-{(4-nitrophenyl)formamidomethyl}-4H-1,2,4-triazol-3-yl)sulfanylacetate (CAS No. 689749-77-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound belongs to the 1,2,4-triazole derivatives, a class known for its diverse biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The presence of the 4-nitrophenyl and butyl groups in its structure further enhances its reactivity and functionality, making it a subject of interest for synthetic chemists and researchers.

In recent years, the demand for triazole-based compounds has surged, driven by their versatility in drug discovery and material science. Ethyl 2-(4-butyl-5-{(4-nitrophenyl)formamidomethyl}-4H-1,2,4-triazol-3-yl)sulfanylacetate stands out due to its potential as a building block for more complex molecules. Researchers are particularly intrigued by its sulfanylacetate moiety, which can participate in various chemical reactions, enabling the synthesis of novel derivatives with tailored properties. This aligns with the growing trend of structure-activity relationship (SAR) studies, where small modifications to a compound's structure can lead to significant changes in its biological activity.

The compound's CAS No. 689749-77-7 is frequently searched in academic databases and patent literature, reflecting its relevance in cutting-edge research. One of the key questions often explored is how the 4-nitrophenyl group influences the compound's electronic properties and binding affinity to biological targets. Additionally, the butyl chain is studied for its role in modulating lipophilicity, a critical factor in drug bioavailability. These aspects are central to discussions in medicinal chemistry forums and publications, where optimizing molecular properties for specific applications is a hot topic.

From a synthetic perspective, Ethyl 2-(4-butyl-5-{(4-nitrophenyl)formamidomethyl}-4H-1,2,4-triazol-3-yl)sulfanylacetate exemplifies the convergence of heterocyclic chemistry and functional group manipulation. Its preparation typically involves multi-step reactions, including the formation of the 1,2,4-triazole core, followed by selective substitutions to introduce the sulfanylacetate and formamidomethyl groups. Such synthetic routes are often shared in open-access journals and chemical databases, catering to the needs of researchers seeking reproducible methodologies.

Beyond its chemical synthesis, the compound's potential applications are a focal point for innovation. For instance, its derivatives could be explored for their role in sustainable agriculture, where eco-friendly pesticides are in high demand. Similarly, its pharmacophore features make it a candidate for drug repurposing studies, a trending approach in pharmaceutical R&D. These applications resonate with global efforts to address challenges like antimicrobial resistance and crop protection, topics frequently searched by professionals and policymakers alike.

In summary, Ethyl 2-(4-butyl-5-{(4-nitrophenyl)formamidomethyl}-4H-1,2,4-triazol-3-yl)sulfanylacetate (CAS No. 689749-77-7) represents a fascinating intersection of chemistry and applied science. Its structural complexity and functional diversity position it as a valuable tool for researchers aiming to develop next-generation solutions in healthcare and agriculture. As the scientific community continues to explore its potential, this compound is likely to remain a subject of intense study and innovation.